Cas no 2648965-52-8 (1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride)

• Product Name: 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride
• CAS No: 2648965-52-8
• MF: C₁₀H₇F₄NO₃S
• MW: 297.226095438004
• CID: 6420402
• PubChem ID: 165922851
• Update Time: 2025-06-13

1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-7468735
• 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride
• 2648965-52-8

• Inchi： 1S/C10H7F4NO3S/c11-10(12,13)9(16)15-4-3-6-5-7(19(14,17)18)1-2-8(6)15/h1-2,5H,3-4H2
• InChI Key： NRZWLHDWCKANPZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)CCN2C(C(F)(F)F)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 297.00827691g/mol
• Monoisotopic Mass: 297.00827691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-(trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride

Comprehensive Overview of 1-(Trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 2648965-52-8)

The compound 1-(Trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 2648965-52-8) is a highly specialized sulfonyl fluoride derivative with significant applications in medicinal chemistry and bioconjugation. Its unique structure, featuring a trifluoroacetyl group and a sulfonyl fluoride moiety, makes it a valuable intermediate for drug discovery and proteomics research. This article delves into its properties, synthesis, and relevance in contemporary scientific advancements, addressing common queries such as "sulfonyl fluoride reactivity" and "indole derivatives in drug design."

In recent years, the demand for sulfur-containing compounds like 1-(Trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride has surged due to their role in covalent inhibitor development. Researchers frequently search for "how to synthesize sulfonyl fluorides" or "applications of indole sulfonyl fluorides," highlighting the compound's growing importance. Its electrophilic character enables selective modifications of biomolecules, aligning with trends in targeted therapy and chemical biology.

The trifluoroacetyl group in this compound enhances its metabolic stability, a critical factor in pharmaceutical formulations. Studies on "fluorine in drug molecules" often cite such derivatives for their ability to improve bioavailability and binding affinity. Additionally, the sulfonyl fluoride functionality is pivotal in activity-based protein profiling (ABPP), a technique gaining traction in proteome analysis.

Synthetic routes to 1-(Trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride typically involve fluorosulfonation of indole precursors, a process explored in queries like "sulfonyl fluoride synthesis protocols." The compound's crystalline form and solubility profiles are also frequently discussed, as they influence its utility in high-throughput screening and biophysical assays.

Beyond laboratory applications, this compound intersects with green chemistry initiatives. Searches for "sustainable fluorination methods" reflect the industry's shift toward eco-friendly synthesis. Its low toxicity profile further supports its adoption in biocompatible materials and diagnostic tools.

In summary, 1-(Trifluoroacetyl)-2,3-dihydro-1H-indole-5-sulfonyl fluoride (CAS No. 2648965-52-8) exemplifies innovation at the nexus of organic chemistry and life sciences. By addressing trending topics like "covalent drug design" and "fluorine medicinal chemistry," this overview underscores its versatility and future potential.